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Compound of Interest

Compound Name: Dimethyl 2-methylhexanedioate

CAS No.: 19780-94-0

Cat. No.: B010742 Get Quote

CAS No: 19780-94-0 | Formula: C₉H₁₆O₄ | Mol.[1][2] Weight: 188.22 g/mol [2][3]

Executive Summary
Dimethyl 2-methylhexanedioate (also known as Dimethyl 2-methyladipate) is a diester

intermediate critical in the synthesis of functionalized polymers and pharmaceutical

pharmacophores. While often categorized as a low-toxicity bulk chemical, its role as a

precursor in high-energy reductions (e.g., with LiAlH₄) and its lipophilic nature require specific

handling protocols to prevent ocular injury and ensure reaction integrity. This guide synthesizes

physicochemical data with field-proven safety workflows for laboratory and scale-up

environments.

Physicochemical Profile & Hazard Identification
Chemical Identity & Properties
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Property Specification Relevance to Safety

Physical State Colorless to pale yellow liquid
Spill spread potential; requires

containment trays.

Boiling Point ~219.6°C (at 760 mmHg)
Low volatility at RT; reduced

inhalation risk unless heated.

Flash Point >100°C (Estimated)

Class IIIB Combustible Liquid;

preheating required for

ignition.

Solubility
Soluble in ethanol, ether;

hydrophobic

Do not use water for initial spill

cleanup; use organic

absorbents.

Density ~1.02 g/cm³
Slightly denser than water; will

sink in aqueous environments.

GHS Hazard Classification
Based on structural analogs (Dimethyl adipate) and vendor safety data, the following GHS

classifications apply:

Warning

H319: Causes serious eye irritation.[4][5]

H302: Harmful if swallowed (Category 4).

H402: Harmful to aquatic life (Acute Category 3).
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Critical Insight: The methyl ester groups are susceptible to hydrolysis. In contact with mucous

membranes or moisture, slow hydrolysis can release methanol and 2-methyladipic acid, leading

to delayed irritation.

Hierarchy of Controls & Personal Protection
Effective safety relies on a redundant system of controls. Do not rely solely on PPE.

Engineering Controls
Primary Containment: All transfers of >50 mL must be performed in a certified chemical fume

hood operating at face velocities between 80–100 fpm.

Inert Atmosphere: When used in reduction reactions (e.g., with metal hydrides), the reaction

vessel must be under a positive pressure of Nitrogen or Argon to prevent moisture ingress,

which can cause violent splattering or ester hydrolysis.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended PPE Scientific Rationale

Hands Nitrile Rubber (0.11 mm)

Excellent resistance to

aliphatic esters.[6] Latex is not

recommended due to rapid

permeation by methyl esters.

Eyes Chemical Splash Goggles

Safety glasses are insufficient.

The lipophilic nature allows the

chemical to adhere to the

cornea, causing prolonged

irritation.

Respiratory Type A Filter (Organic Vapor)

Required only if aerosolization

occurs (e.g., during high-shear

mixing or heating >60°C).

Advanced Handling: Synthesis & Reaction Safety
The most hazardous application of Dimethyl 2-methylhexanedioate in drug discovery is its

reduction to 2-methyl-1,6-hexanediol, typically using Lithium Aluminum Hydride (LiAlH₄). This

workflow introduces risks far exceeding the ester itself.

Protocol: LiAlH₄ Reduction Safety
Context: This reaction is exothermic and generates hydrogen gas. The ester must be

anhydrous to prevent "runaway" hydrogen evolution upon contact with the hydride.

Step-by-Step Workflow:

Drying: Dry the Dimethyl 2-methylhexanedioate over activated molecular sieves (3Å) for

12 hours prior to use. Water content must be <0.05%.

Addition: Add the ester solution dropwise to the LiAlH₄ suspension at 0°C. Never add the

solid hydride to the liquid ester, as local heating can cause flash boiling of the solvent

(THF/Ether).

Quenching (Fieser Method): Upon completion, quench carefully:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyladipate
https://www.benchchem.com/product/b010742?utm_src=pdf-body
https://www.benchchem.com/product/b010742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1 mL Water per gram of LiAlH₄.

1 mL 15% NaOH solution.

3 mL Water.

Reasoning: This forms a granular precipitate of aluminum salts that is easy to filter,

avoiding the formation of a gelatinous emulsion that traps the product.

Visualization: Safe Synthesis Workflow
The following diagram illustrates the critical control points (CCPs) during the reduction process.
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Figure 1: Synthesis workflow emphasizing Critical Control Points (CCP) for moisture control

and exothermic quenching.

Emergency Response Protocols
Ocular Exposure (High Priority)
Due to the ester's ability to penetrate lipid layers:

Immediate Flush: Irrigate eyes with lukewarm water or saline for at least 15 minutes.

Lid Retraction: Manually lift eyelids to ensure irrigation of the cul-de-sac.

Medical Review: Seek ophthalmological evaluation immediately. Do not apply neutralizing

agents.

Spill Management Logic
Scenario: 1 Liter bottle breakage in the lab.

Evacuate & Ventilate: Clear the immediate area.

Ignition Control: Remove heat sources (Flash point is high, but caution is mandatory).

Containment: Do not use water. Use vermiculite or sand to dike the spill.

Cleanup: Absorb liquid with polypropylene pads. Clean surface with a detergent solution to

emulsify residual oily film.

Spill Detected Assess Volume

< 100 mL
(Wipe with Pads)

> 100 mL
(Dike & Absorb)

Dispose as
Chemical Waste

Click to download full resolution via product page

Figure 2: Decision matrix for spill response based on volume.
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Storage and Stability
Shelf Life: 24 months if stored correctly.

Conditions: Store under nitrogen in a cool, dry place.

Incompatibilities:

Strong Oxidizers: Risk of fire.[4][7]

Strong Acids/Bases: Promotes rapid hydrolysis to adipic acid derivatives and methanol.

Moisture: Slow hydrolysis over time increases acidity and pressure in sealed containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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